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Compound of Interest

Compound Name: DHP-B

Cat. No.: B12387750 Get Quote

An Important Note on "DHP-B"

Initial research indicates that the acronym "DHP-B" is ambiguous and can refer to several

distinct substances, each with its own specific safety protocols and disposal procedures. To

ensure the safety of researchers, scientists, and drug development professionals, it is crucial to

correctly identify the substance in question before proceeding with any handling or disposal.

This guide provides detailed information for three possibilities:

Dehaloperoxidase B: An enzyme of interest in bioremediation and biocatalysis.

3,4-Dihydropyran: A chemical reagent used in organic synthesis.

DHP Dental Materials: Typically referring to dental amalgam components containing

mercury.

Please consult your laboratory's inventory and the manufacturer's safety data sheet (SDS) to

confirm the identity of your "DHP-B" before following any of the procedures outlined below.

Dehaloperoxidase B (Enzyme)
Dehaloperoxidase B (DHP-B) is a protein and its disposal generally falls under the category of

non-hazardous biological waste. However, the specific buffer solutions or other reagents mixed

with the enzyme may have their own disposal requirements.

Quantitative Data: Dehaloperoxidase B
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Property Value

Molecular Weight ~15.5 kDa[1]

Isoelectric Point (pI) 7.82[1]

Optimal pH for Activity Varies with substrate

Extinction Coefficient (ε406) 117.6 mM⁻¹ cm⁻¹[2]

Experimental Protocol: Disposal of Dehaloperoxidase B
This protocol outlines the disposal of decontaminated Dehaloperoxidase B solutions.

Objective: To safely dispose of Dehaloperoxidase B waste in a laboratory setting.

Materials:

Dehaloperoxidase B waste solution

10% bleach solution (or other appropriate disinfectant)

Labeled biohazard waste container

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Decontamination: In a designated sink or container, add a 10% bleach solution to the

Dehaloperoxidase B waste to achieve a final concentration of at least 1% bleach. Allow the

mixture to sit for a minimum of 20 minutes to ensure the enzyme is denatured.

Neutralization (if necessary): If a large volume of bleach was used, neutralize the solution

with a suitable quenching agent like sodium thiosulfate.

Disposal: For small quantities, the decontaminated and neutralized solution can typically be

poured down the sanitary sewer with copious amounts of water, in accordance with local

regulations. For larger volumes or institutional policies requiring it, collect the
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decontaminated solution in a labeled biohazardous waste container for pickup by your

institution's environmental health and safety (EHS) office.

Solid Waste: Any materials contaminated with the enzyme solution (e.g., pipette tips, tubes)

should be placed in a biohazard bag and disposed of according to your institution's

biohazardous waste stream protocols.[3]

3,4-Dihydropyran (Chemical)
3,4-Dihydropyran (DHP) is a flammable and harmful chemical. Its disposal must be handled as

hazardous waste.

Quantitative Data: 3,4-Dihydropyran
Property Value

CAS Number 110-87-2[4]

Molecular Formula C₅H₈O[5]

Molar Mass 84.12 g/mol [6]

Flash Point -16 °C[7]

Boiling Point 86 °C[7]

Density 0.922 g/mL[7]

Hazards

Highly flammable, harmful if swallowed or in

contact with skin, causes serious eye irritation,

may form explosive peroxides.[4][5]

Experimental Protocol: Disposal of 3,4-Dihydropyran
This protocol provides a general procedure for the disposal of 3,4-Dihydropyran. Always

consult your institution's specific guidelines for hazardous chemical waste.

Objective: To safely prepare 3,4-Dihydropyran for disposal as hazardous waste.

Materials:
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Waste 3,4-Dihydropyran

Appropriate, labeled hazardous waste container (compatible with flammable organic

solvents)

Fume hood

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, flame-

retardant lab coat

Procedure:

Container Preparation: Obtain a designated hazardous waste container from your

institution's EHS office. Ensure it is properly labeled for flammable organic waste.[8][9]

Waste Transfer: In a well-ventilated chemical fume hood, carefully transfer the waste 3,4-

Dihydropyran into the hazardous waste container. Avoid splashing. Do not mix with

incompatible waste streams (e.g., oxidizers, acids).[10]

Container Sealing: Securely cap the waste container. Do not overfill; leave some headspace

for vapor expansion.

Storage: Store the sealed container in a designated satellite accumulation area for

hazardous waste, away from sources of ignition and heat.[9]

Pickup: Arrange for the disposal of the hazardous waste through your institution's EHS office.

DHP Chemical Disposal Workflow

Preparation Waste Handling Final Disposal

Identify DHP Waste Don Appropriate PPE Obtain Labeled Hazardous
Waste Container Work in a Fume Hood Transfer Waste to Container Securely Seal Container Store in Satellite

Accumulation Area Arrange for EHS Pickup
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Caption: A logical workflow for the safe disposal of 3,4-Dihydropyran waste.

DHP Dental Materials (Mercury-Containing)
In a dental context, "DHP" may refer to products containing dental amalgam. The primary

hazardous component of dental amalgam is mercury. Disposal of mercury-containing waste is

strictly regulated.

Quantitative Data: Dental Amalgam Composition
Component Approximate Percentage by Weight

Mercury ~50%[11]

Silver 40-70%[12]

Tin 12-30%[12]

Copper 12-30%[12]

Zinc <2%

Procedural Guidance: Disposal of DHP Dental Amalgam
Waste
Objective: To ensure the safe and compliant disposal of dental amalgam waste.

Core Requirements:

Amalgam Separators: Dental practices are required to have ISO 11143 certified amalgam

separators installed to capture amalgam particles from wastewater.

Designated Containers: Use designated, properly labeled, and sealed containers for

collecting all forms of amalgam waste.

Licensed Disposal Service: Contract with a licensed hazardous waste hauler that specializes

in mercury and dental waste recycling.

Step-by-Step Disposal Procedures:
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Segregation of Waste:

Non-contact (scrap) amalgam: Unused amalgam from capsules should be collected in a

designated scrap amalgam container.

Contact amalgam: Amalgam that has been in contact with patients, including from chair-

side traps, vacuum pump filters, and extracted teeth with amalgam fillings, must be

collected separately.

Extracted Teeth: Teeth containing amalgam fillings are considered hazardous waste and

must not be disposed of in biohazard bags or as sharps. They should be placed in the

contact amalgam waste container.

Empty Capsules: Once used, empty amalgam capsules can typically be disposed of in the

regular trash.

Handling and Storage:

All amalgam waste containers must be clearly labeled as "Hazardous Waste: Contains

Mercury".

Store containers in a cool, secure location.

Never dispose of amalgam waste in the trash, biohazard bags, or sharps containers.

Never rinse amalgam waste down the drain.

Disposal:

Regularly schedule pickups with your licensed dental waste disposal service.

Maintain records of all hazardous waste shipments as required by local and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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